t-Butyl[(dimethylamino)carbonyl]oxycarbamate

• Molecular Formula: C8H16N2O4
• Molecular Weight: 204.22 g/mol
• IUPAC Name: [(2-methylpropan-2-yl)oxycarbonylamino] N,N-dimethylcarbamate
• InChI: InChI=1S/C8H16N2O4/c1-8(2,3)13-6(11)9-14-7(12)10(4)5/h1-5H3,(H,9,11)
• InChI Key: UCDAOEJCELPARZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NOC(=O)N(C)C

Description

T-Butyl[(dimethylamino)carbonyl]oxycarbamate is a useful research compound. Its molecular formula is C8H16N2O4 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of sodium hydride (865 mg) in dimethylformamide (12 mL) and tetrahydrofuran (15 mL) was added t-butyl-N-hydroxycarbamate (2.5 g) on an ice bath. After stirring for 30 minutes, dimethylcarbamoyl chloride (2.32 g) was added and was stirred for 1 hour. Water was added to the reaction solution, and the solution was extracted with ethyl acetate. The solid that was obtained by drying the organic layer and removing the solvent by evaporation was washed with hexane, and a colorless solid (3.18 g) were obtained.

Synthesis routes and methods II

Procedure details

[(tert-Butoxy)carbonyl]amino N,N-dimethylcarbamate is prepared from tert-butyl N-hydroxycarbamate and dimethyl carbamoyl chloride according to Scheme 1. (2.4 g, 78%), 1H NMR (500 MHz, CHLOROFORM-d) δ ppm 7.82 (1H, br. s.), 3.02 (3H, s), 2.98 (3H, s), 1.49 (9H, s)